Cas no 500579-37-3 (4-Ethoxyquinoline-3-carboxylic acid)

• Product Name: 4-Ethoxyquinoline-3-carboxylic acid
• CAS No: 500579-37-3
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 1020834
• Update Time: 2023-08-02

4-Ethoxyquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylicacid,4-ethoxy-(9CI)
• 4-ethoxyquinoline-3-carboxylic acid
• NSC136915
• 4-Ethoxyquinoline-3-carboxylic acid

• Inchi： 1S/C12H11NO3/c1-2-16-11-8-5-3-4-6-10(8)13-7-9(11)12(14)15/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： YTCMZEDRPPHCQF-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C(=O)O)=CN=C2C=CC=CC=12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4